Cas no 2680835-96-3 (3-{N-[(2,3-difluorophenyl)methyl]-2,2,2-trifluoroacetamido}propanoic acid)

• Product Name: 3-{N-[(2,3-difluorophenyl)methyl]-2,2,2-trifluoroacetamido}propanoic acid
• CAS No: 2680835-96-3
• MF: C₁₂H₁₀F₅NO₃
• MW: 311.204720973969
• CID: 6577627
• PubChem ID: 165933718
• Update Time: 2025-05-19

3-{N-[(2,3-difluorophenyl)methyl]-2,2,2-trifluoroacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680835-96-3
• EN300-28292167
• 3-{N-[(2,3-difluorophenyl)methyl]-2,2,2-trifluoroacetamido}propanoic acid

• Inchi： 1S/C12H10F5NO3/c13-8-3-1-2-7(10(8)14)6-18(5-4-9(19)20)11(21)12(15,16)17/h1-3H,4-6H2,(H,19,20)
• InChI Key： FQNILKMCNQRKQZ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CN(C(C(F)(F)F)=O)CCC(=O)O)F

Computed Properties

• Exact Mass: 311.05808399g/mol
• Monoisotopic Mass: 311.05808399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-{N-[(2,3-difluorophenyl)methyl]-2,2,2-trifluoroacetamido}propanoic acid

Introduction to 3-{N-[(2,3-difluorophenyl)methyl]-2,2,2-trifluoroacetamido}propanoic Acid (CAS No. 2680835-96-3)

3-{N-[(2,3-difluorophenyl)methyl]-2,2,2-trifluoroacetamido}propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2680835-96-3, belongs to a class of molecules characterized by its complex structural features and potential biological activities. The presence of multiple fluorine atoms and a unique amide functional group makes this compound a subject of intense study for its pharmacological properties.

The molecular structure of 3-{N-[(2,3-difluorophenyl)methyl]-2,2,2-trifluoroacetamido}propanoic acid consists of a propanoic acid backbone modified with an amide group attached to a benzene ring substituted with two fluorine atoms. This arrangement imparts specific electronic and steric properties to the molecule, which are critical in determining its interactions with biological targets. The trifluoromethyl group further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. The incorporation of fluorine atoms into drug molecules can lead to increased binding affinity and resistance to metabolic degradation. This has prompted researchers to explore the potential of 3-{N-[(2,3-difluorophenyl)methyl]-2,2,2-trifluoroacetamido}propanoic acid as a lead compound for the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The benzene ring with fluorine substituents is a common motif in many pharmaceuticals, including antiviral and anticancer agents. By leveraging this structural framework, researchers aim to develop new compounds that can modulate specific biological pathways with high selectivity and efficacy.

The amide group in 3-{N-[(2,3-difluorophenyl)methyl]-2,2,2-trifluoroacetamido}propanoic acid also plays a crucial role in its pharmacological activity. Amides are known to be versatile functional groups that can participate in hydrogen bonding interactions, which are essential for the binding of drugs to their targets. The presence of this group suggests that the compound may have the potential to interact with proteins and enzymes in a manner that could elicit therapeutic effects.

Recent studies have begun to explore the biological activities of derivatives of this compound. Researchers have synthesized various analogs and evaluated their interactions with biological targets such as enzymes and receptors. These studies have revealed promising results, indicating that modifications to the structure of 3-{N-[(2,3-difluorophenyl)methyl]-2,2,2-trifluoroacetamido}propanoic acid can lead to compounds with enhanced potency and selectivity.

The synthesis of this compound involves multiple steps and requires careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are often employed to construct the complex framework of the molecule. The use of these techniques underscores the sophistication required in the preparation of such advanced chemical entities.

In conclusion, 3-{N-[(2,3-difluorophenyl)methyl]-2,2,2-trifluoroacetamido}propanoic acid (CAS No. 2680835-96-3) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As our understanding of fluorinated compounds continues to grow, it is likely that compounds like this will play an increasingly important role in the discovery and development of new therapeutic agents.